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Acebrophylline Acebrophylline
Brand Name: Vulcanchem
CAS No.: 96989-76-3
VCID: VC0110486
InChI: InChI=1S/C13H18Br2N2O.C9H10N4O4/c14-9-5-8(13(16)12(15)6-9)7-17-10-1-3-11(18)4-2-10;1-11-7-6(8(16)12(2)9(11)17)13(4-10-7)3-5(14)15/h5-6,10-11,17-18H,1-4,7,16H2;4H,3H2,1-2H3,(H,14,15)
SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)O.C1CC(CCC1NCC2=C(C(=CC(=C2)Br)Br)N)O
Molecular Formula: C22H28Br2N6O5
Molecular Weight: 616.3 g/mol

Acebrophylline

CAS No.: 96989-76-3

Reference Standards

VCID: VC0110486

Molecular Formula: C22H28Br2N6O5

Molecular Weight: 616.3 g/mol

Acebrophylline - 96989-76-3

CAS No. 96989-76-3
Product Name Acebrophylline
Molecular Formula C22H28Br2N6O5
Molecular Weight 616.3 g/mol
IUPAC Name 4-[(2-amino-3,5-dibromophenyl)methylamino]cyclohexan-1-ol;2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetic acid
Standard InChI InChI=1S/C13H18Br2N2O.C9H10N4O4/c14-9-5-8(13(16)12(15)6-9)7-17-10-1-3-11(18)4-2-10;1-11-7-6(8(16)12(2)9(11)17)13(4-10-7)3-5(14)15/h5-6,10-11,17-18H,1-4,7,16H2;4H,3H2,1-2H3,(H,14,15)
Standard InChIKey IPUHJDQWESJTGD-UHFFFAOYSA-N
SMILES CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)O.C1CC(CCC1NCC2=C(C(=CC(=C2)Br)Br)N)O
Canonical SMILES CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)O.C1CC(CCC1NCC2=C(C(=CC(=C2)Br)Br)N)O
Synonyms Ambromucil; Broncomnes; Surfolase; trans-4-[[(2-Amino-3,5-dibromophenyl)methyl]amino]-cyclohexanol Mono(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetate); 1,2,3,6-Tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic Acid Compound with t
PubChem Compound 176595
Last Modified Nov 12 2021
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